myo-Inositol 1,3,4,6-tetrakis-phosphate ammonium salt

• CAS: 142507-74-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Biological Role of myo-Inositol 1,3,4,6-Tetrakisphosphate

Abstract

Myo-inositol 1,3,4,6-tetrakisphosphate [Ins(1,3,4,6)P4] is a key, yet often overlooked, member of the complex inositol phosphate (InsP) signaling family. While its more famous isomer, Ins(1,4,5,6)P4, has established roles in cellular signaling, Ins(1,3,4,6)P4 is primarily recognized as a crucial metabolic intermediate in the pathway leading to the synthesis of higher inositol polyphosphates, such as myo-inositol 1,3,4,5,6-pentakisphosphate (InsP5). This guide provides a comprehensive technical overview of the synthesis, metabolism, and known biological functions of Ins(1,3,4,6)P4. We will delve into the enzymatic pathways governing its cellular levels, explore its interactions with known protein targets, and present detailed methodologies for its study. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the intricate inositol phosphate signaling network and the specific role of Ins(1,3,4,6)P4 within it.

The Metabolic Crossroads: Synthesis and Degradation of Ins(1,3,4,6)P4

The cellular concentration and biological availability of Ins(1,3,4,6)P4 are tightly regulated by a series of phosphorylation and dephosphorylation events. It is not a primary product of phospholipase C (PLC) activation but rather emerges from a more intricate metabolic route.

The Synthetic Pathway

The synthesis of Ins(1,3,4,6)P4 is intricately linked to the metabolism of the canonical second messenger, myo-inositol 1,4,5-trisphosphate [Ins(1,4,5)P3]. Following receptor-mediated activation of PLC, the pathway to Ins(1,3,4,6)P4 unfolds as follows[1][2]:

• Phosphorylation of Ins(1,4,5)P3: The initial step is the ATP-dependent phosphorylation of Ins(1,4,5)P3 at the 3-position by inositol-trisphosphate 3-kinase (ITP3K) , yielding myo-inositol 1,3,4,5-tetrakisphosphate [Ins(1,3,4,5)P4][3].

• Dephosphorylation to Ins(1,3,4)P3: Ins(1,3,4,5)P4 is then dephosphorylated by a 5-phosphatase to produce myo-inositol 1,3,4-trisphosphate [Ins(1,3,4)P3][4].

• Formation of Ins(1,3,4,6)P4: The key step in the synthesis of our molecule of interest is the phosphorylation of Ins(1,3,4)P3 by a specific kinase to form Ins(1,3,4,6)P4[4][5].

• Further Phosphorylation to InsP5: Ins(1,3,4,6)P4 serves as a substrate for a kinase that phosphorylates it to myo-inositol 1,3,4,5,6-pentakisphosphate (InsP5)[5].

Upon cellular stimulation, such as with muscarinic cholinergic agonists in astrocytoma cells or platelet-activating factor in macrophages, the levels of Ins(1,3,4,6)P4 have been shown to increase, highlighting its dynamic regulation in response to extracellular signals[1][2].

Figure 1: Metabolic pathway for the synthesis of myo-inositol 1,3,4,6-tetrakisphosphate.

Biological Functions: An Intermediate with Emerging Significance

While the role of Ins(1,3,4,6)P4 as a metabolic precursor to higher inositol polyphosphates is well-established, its direct signaling functions are less clear. The current body of evidence suggests it is not a primary effector in the same vein as Ins(1,4,5)P3.

Interaction with the Ins(1,4,5)P3 Receptor and Calcium Mobilization

A critical question for any inositol phosphate is its ability to mobilize intracellular calcium stores via the Ins(1,4,5)P3 receptor. Studies have investigated the binding of all nine possible regioisomers of myo-inositol tetrakisphosphate to the Ins(1,4,5)P3 receptor and their ability to trigger calcium release[6]. The results for Ins(1,3,4,6)P4 are summarized in the table below.

Inositol Phosphate Isomer	Binding Affinity (Ki) to Ins(1,4,5)P3 Receptor	Potency for 45Ca2+ Release
Ins(1,4,5)P3	6 nM	High
Ins(1,3,4,6)P4	0.4 - 0.7 µM	Low
DL-Ins(1,2,4,5)P4	11 nM	Moderate
DL-Ins(1,3,4,5)P4	0.4 - 0.7 µM	Low

Table 1: Comparison of binding affinities and calcium release potencies of selected inositol phosphates. Data from[6].

As shown in Table 1, Ins(1,3,4,6)P4 binds to the Ins(1,4,5)P3 receptor with a significantly lower affinity than Ins(1,4,5)P3 itself and is a poor agonist for calcium release[6]. This suggests that under normal physiological conditions, Ins(1,3,4,6)P4 is unlikely to be a major contributor to the direct mobilization of intracellular calcium.

A Precursor to Bioactive Higher Inositol Polyphosphates

The primary established biological role of Ins(1,3,4,6)P4 is to serve as an intermediate in the synthesis of InsP5 and subsequently inositol hexakisphosphate (InsP6). These higher inositol polyphosphates are not mere metabolic endpoints but are themselves crucial signaling molecules involved in a vast array of cellular processes, including:

• DNA damage repair[7]

• Gene expression and RNA editing[7]

• Regulation of protein kinases and phosphatases[7]

• Insulin signaling and metabolic homeostasis[8][9]

Therefore, the regulation of Ins(1,3,4,6)P4 synthesis and degradation is critical for controlling the cellular pools of these higher-order messengers. For instance, Ins(1,3,4,5,6)P5 has been shown to be an inhibitor of the soluble inositol 1,3,4,5-tetrakisphosphate 3-phosphatase and the inositol 1,4,5-trisphosphate/1,3,4,5-tetrakisphosphate 5-phosphatase[10]. This suggests a potential feedback mechanism where the product of the pathway involving Ins(1,3,4,6)P4 can regulate the metabolism of other key inositol phosphate messengers.

Methodologies for the Study of Ins(1,3,4,6)P4

The study of specific inositol phosphate isomers like Ins(1,3,4,6)P4 is technically challenging due to their low abundance, high polarity, and the presence of multiple closely related isomers. This section provides an overview of robust methodologies for their investigation.

Extraction and Purification of Inositol Phosphates

A critical first step is the efficient extraction of these highly polar molecules from biological samples while minimizing degradation.

Protocol 1: Perchloric Acid Extraction and TiO2 Bead-Based Purification

This method is effective for the enrichment of inositol phosphates from cell or tissue extracts[11].

• Cell Lysis and Extraction:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse the cell pellet by adding a specific volume of ice-cold 1 M perchloric acid.

  • Incubate on ice for 20 minutes to precipitate proteins and other macromolecules.

  • Centrifuge at high speed (e.g., 20,000 x g) for 15 minutes at 4°C.

  • Collect the supernatant containing the soluble inositol phosphates.

• Neutralization:

  • Neutralize the acidic supernatant by adding a solution of 1.5 M KOH, 60 mM HEPES. The pH should be carefully monitored and adjusted to ~7.0.

  • Incubate on ice for 15 minutes to precipitate potassium perchlorate.

  • Centrifuge to pellet the precipitate and collect the neutralized supernatant.

• TiO2 Bead-Based Enrichment:

  • Prepare a slurry of titanium dioxide (TiO2) beads in a binding buffer (e.g., containing acetic acid and trifluoroacetic acid).

  • Add the neutralized extract to the TiO2 bead slurry and incubate with gentle rotation at 4°C for 30 minutes. Inositol phosphates will bind to the beads.

  • Wash the beads several times with binding buffer to remove non-specifically bound molecules.

  • Elute the bound inositol phosphates using an elution buffer containing a high concentration of a competing phosphate source or a high pH solution (e.g., ammonium hydroxide).

  • Lyophilize the eluted fraction for downstream analysis.

Causality Note: Perchloric acid is a strong acid that effectively denatures proteins and halts enzymatic activity, thus preserving the inositol phosphate profile at the moment of extraction. The subsequent neutralization is crucial as the high salt concentration from the acid can interfere with downstream applications. TiO2 beads have a high affinity for phosphate groups, making them an excellent tool for enriching the highly phosphorylated inositol species from complex biological lysates[11].

Separation and Quantification

Once extracted and purified, the different inositol phosphate isomers must be separated for accurate identification and quantification.

High-Performance Liquid Chromatography (HPLC): Strong anion exchange (SAX) HPLC is the gold standard for separating inositol phosphate isomers based on the number and position of their phosphate groups[12]. A steep gradient of a high ionic strength mobile phase (e.g., ammonium phosphate) is typically used to elute the increasingly phosphorylated species.

Capillary Electrophoresis-Mass Spectrometry (CE-MS): This technique offers high resolution and sensitivity for the separation and detection of inositol phosphates[12]. It is particularly useful for analyzing small sample volumes.

Radiolabeling: Metabolic labeling of cells with [3H]-myo-inositol is a classic and powerful method to trace the synthesis and turnover of inositol phosphates[12]. The separated fractions from HPLC are collected, and the radioactivity is measured by scintillation counting. More recently, labeling with 18O-water has been used to study the kinetics of phosphate group turnover by mass spectrometry[13].

Figure 2: General workflow for the extraction and analysis of inositol phosphates.

Future Directions and Unanswered Questions

The study of myo-inositol 1,3,4,6-tetrakisphosphate is an evolving field with several key questions remaining:

• Identification of Specific Effectors: Are there specific high-affinity binding proteins or receptors for Ins(1,3,4,6)P4 that mediate direct signaling functions? The development of affinity-based proteomics approaches using synthetic analogs of Ins(1,3,4,6)P4 could be instrumental in answering this question.

• Regulation of its Metabolism: What are the specific kinases and phosphatases that regulate the cellular levels of Ins(1,3,4,6)P4, and how are these enzymes themselves regulated by upstream signaling pathways?

• Role in Disease: Given the involvement of higher inositol polyphosphates in numerous pathological conditions, does the dysregulation of the Ins(1,3,4,6)P4 metabolic pathway contribute to disease?

Conclusion

Myo-inositol 1,3,4,6-tetrakisphosphate occupies a critical juncture in the inositol phosphate metabolic network. While its primary established role is that of a metabolic intermediate in the synthesis of the highly bioactive InsP5 and InsP6, the dynamic regulation of its cellular levels suggests a more nuanced role in cellular signaling. Its low affinity for the Ins(1,4,5)P3 receptor indicates that it is not a direct calcium-mobilizing messenger. However, by controlling the flux of substrates towards the synthesis of higher inositol polyphosphates, it indirectly influences a vast landscape of cellular processes. Future research employing advanced analytical techniques and targeted molecular probes will be essential to fully elucidate the specific functions of this intriguing molecule and its potential as a target for therapeutic intervention.

References

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• Shears, S. B., et al. (1988). Synthesis of myo-inositol 1,3,4,5,6-pentakisphosphate from inositol phosphates generated by receptor activation. Biochemical Journal, 254(3), 721–733. [Link]

• Stephens, L. R., et al. (1988). L-myo-inositol 1,4,5,6-tetrakisphosphate is present in both mammalian and avian cells. Biochemical Journal, 249(1), 271–280. [Link]

• Stjepanovic, G., et al. (2022). The Inositol Phosphate System—A Coordinator of Metabolic Adaptability. International Journal of Molecular Sciences, 23(12), 6729. [Link]

• Cullen, P. J., et al. (1993). Specific binding sites for inositol 1,3,4,5-tetrakisphosphate are located predominantly in the plasma membranes of human platelets. Biochemical Journal, 291(Pt 3), 739–742. [Link]

• Shears, S. B., et al. (1988). Synthesis of myo-inositol 1,3,4,5,6-pentakisphosphate from inositol phosphates generated by receptor activation. Biochemical Journal, 254(3), 721–733. [Link]

• Shears, S. B., et al. (1987). Metabolism of d-myo-inositol 1,3,4,5-tetrakisphosphate by rat liver, including the synthesis of a novel isomer of myo-inositol tetrakisphosphate. Biochemical Journal, 246(1), 139–147. [Link]

• Wang, H., & Shears, S. B. (2019). Structural analyses of inositol phosphate second messengers bound to signaling effector proteins. The Journal of Biological Chemistry, 294(41), 15128–15140. [Link]

• Stjepanovic, G., et al. (2022). The Inositol Phosphate System—A Coordinator of Metabolic Adaptability. International Journal of Molecular Sciences, 23(12), 6729. [Link]

• Choi, K., et al. (1990). Inositol-trisphosphate 3-kinase. Wikipedia. [Link]

• Wilcox, R. A., et al. (1995). Binding and Activity of the Nine Possible Regioisomers of Myo-Inositol Tetrakisphosphate at the Inositol 1,4,5-trisphosphate Receptor. Journal of Biological Chemistry, 270(45), 26868–26875. [Link]

• Shears, S. B. (1989). The pathway of myo-inositol 1,3,4-trisphosphate phosphorylation in liver. Identification of myo-inositol 1,3,4,6-tetrakisphosphate, myo-inositol 1,3,4,5-tetrakisphosphate, and myo-inositol 1,3,4,5,6-pentakisphosphate. Journal of Biological Chemistry, 264(33), 19879–19886. [Link]

• Skoglund, E., & Carlsson, N.-G. (2021). Analytical Methods for Determination of Phytic Acid and Other Inositol Phosphates: A Review. Foods, 10(1), 112. [Link]

• Höer, A., & Jaeger, G. (1991). Inositol 1,3,4,5,6-pentakisphosphate and inositol hexakisphosphate are inhibitors of the soluble inositol 1,3,4,5-tetrakisphosphate 3-phosphatase and the inositol 1,4,5-trisphosphate/1,3,4,5-tetrakisphosphate 5-phosphatase from pig brain. Biochemical Journal, 278(Pt 1), 219–224. [Link]

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Biosynthesis Pathway of myo-Inositol 1,3,4,6-Tetrakisphosphate in Mammalian Cells: A Technical Guide

Executive Summary

The inositol phosphate (InsP) signaling network is a highly dynamic and complex metabolic grid that regulates critical cellular processes, ranging from calcium mobilization to mRNA export and necroptosis[1]. Within this network, myo-inositol 1,3,4,6-tetrakisphosphate (Ins(1,3,4,6)P4) serves as an indispensable metabolic hub. It is the obligate precursor for the biosynthesis of higher-order inositol phosphates, including inositol pentakisphosphate (IP5), inositol hexakisphosphate (IP6/phytic acid), and the energy-sensing inositol pyrophosphates (PP-InsPs)[2]. This whitepaper provides a comprehensive technical breakdown of the dual biosynthesis pathways of Ins(1,3,4,6)P4 in mammalian cells, the enzymology of its primary kinase, and the field-proven methodologies required to isolate and quantify this transient metabolite.

Pathway Architecture: Lipid-Dependent vs. Soluble Routes

Historically, InsP biosynthesis was viewed through a strictly lipid-dependent lens. However, modern metabolic profiling has confirmed that mammalian cells utilize two distinct, converging pathways to maintain Ins(1,3,4,6)P4 homeostasis[3].

The Canonical Lipid-Dependent Pathway

This pathway originates at the plasma membrane:

• Initiation: Phospholipase C (PLC) cleaves the membrane lipid phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2) upon receptor activation, generating the secondary messenger Ins(1,4,5)P3[1].

• Phosphorylation: Inositol polyphosphate multikinase (IPMK) or Inositol 1,4,5-trisphosphate 3-kinase (IP3K) phosphorylates Ins(1,4,5)P3 at the 3-position to form Ins(1,3,4,5)P4[3].

• Dephosphorylation: Inositol polyphosphate 5-phosphatase (INPP5) removes the 5-phosphate, yielding the critical intermediate Ins(1,3,4)P3[3].

• Terminal Synthesis: Inositol-tetrakisphosphate 1-kinase (ITPK1) phosphorylates Ins(1,3,4)P3 at the 6-position to finalize the synthesis of Ins(1,3,4,6)P4[4].

The Soluble (Lipid-Independent) Pathway

To ensure metabolic adaptability, mammalian cells also rely on a cytosolic, lipid-independent route[5]:

• Initiation: Glucose-6-phosphate (G6P) is isomerized by myo-inositol 1-phosphate synthase (ISYNA1) to generate Ins(3)P1[3].

• Sequential Phosphorylation: ITPK1 and IPMK act sequentially on Ins(3)P1 to build higher-order InsPs, bypassing the membrane lipid pool entirely to generate Ins(1,3,4)P3 and subsequently Ins(1,3,4,6)P4[5].

Fig 1: Dual biosynthesis routes of Ins(1,3,4,6)P4 via lipid-dependent and independent pathways.

Enzymology: ITPK1 as the Master Regulator

The synthesis of Ins(1,3,4,6)P4 is strictly governed by Inositol-tetrakisphosphate 1-kinase (ITPK1; InterPro: IPR008656)[6]. ITPK1 is an ATP-grasp domain-containing kinase that exhibits remarkable catalytic flexibility. Beyond its primary kinase activity (ATP + Ins(1,3,4)P3 → ADP + Ins(1,3,4,6)P4), ITPK1 can act as an isomerase, directly interconverting the tetrakisphosphate isomers Ins(1,3,4,5)P4 and Ins(1,3,4,6)P4 in the presence of ADP and Mg 2+ [2].

Quantitative Kinetic Parameters of Human ITPK1

The catalytic efficiency of ITPK1 varies significantly based on the substrate, dictating the directional flow of the InsP pathway[2].

Substrate	Product	KM​ ( μ M)	Vmax​ (pmol/min/ μ g enzyme)	Cofactor Requirement
Ins(1,3,4)P3	Ins(1,3,4,6)P4	0.3	320	2 Mg 2+ ions / subunit
Ins(3,4,5,6)P4	Ins(1,3,4,5,6)P5	0.1	780	2 Mg 2+ ions / subunit

Experimental Methodologies: Self-Validating Protocols

Working with inositol phosphates requires rigorous experimental design due to their rapid turnover rates and the presence of highly active endogenous phosphatases. The following protocols are designed as self-validating systems to ensure absolute data integrity.

In Vitro Kinase Assay for ITPK1 Activity

Objective: Quantify the conversion of Ins(1,3,4)P3 to Ins(1,3,4,6)P4 by recombinant ITPK1.

Step-by-Step Methodology:

• Reaction Assembly: In a 50 μ L reaction volume, combine 20 mM HEPES (pH 7.5), 100 mM KCl, 1 mM DTT, and 0.5 μ g of purified recombinant human ITPK1.

• Substrate Introduction: Add 1 μ M of synthetic Ins(1,3,4)P3.

Initiation: Trigger the reaction by adding an ATP mix (1 mM unlabeled ATP spiked with 1 μ Ci [ γ

32 P]ATP) and 5 mM MgCl 2​ . Incubate at 37°C for 30 minutes.

• Quenching: Terminate the reaction instantly by boiling the samples at 95°C for 5 minutes or adding 5 μ L of 1M HClO 4​ .

Causality & Rationale:

• Buffer Selection: HEPES at pH 7.5 accurately mimics the mammalian cytosolic environment, maintaining the correct protonation state of the inositol ring hydroxyls.

• Cofactor Dependency: ITPK1 is an ATP-grasp kinase that strictly requires two Mg 2+ ions per subunit to coordinate the β and γ phosphates of ATP[2]. Omitting MgCl 2​ serves as an excellent negative control.

• Self-Validation System: Always run a parallel reaction using a kinase-dead ITPK1 mutant (e.g., D248A) or an EDTA-chelated buffer. If 32 P incorporation occurs in these controls, it indicates background non-specific kinase contamination rather than true ITPK1 activity.

Extraction and SAX-HPLC Quantification of Cellular InsPs

Objective: Isolate and resolve Ins(1,3,4,6)P4 from complex mammalian cell lysates.

Step-by-Step Methodology:

• Lysis & Quenching: Aspirate media from cultured mammalian cells (e.g., HCT116) and immediately add ice-cold 1M Perchloric acid (HClO 4​ ). Scrape the cells and subject them to three rapid freeze-thaw cycles in liquid nitrogen.

• Neutralization: Centrifuge at 14,000 × g for 10 minutes to pellet denatured proteins. Transfer the supernatant and neutralize it by titrating 1M K 2​ CO 3​ until the pH reaches 6.5–7.0. Centrifuge again to remove the precipitated KClO 4​ salts.

• Chromatographic Separation: Inject the neutralized extract onto a Strong Anion Exchange (SAX) HPLC column (e.g., Partisphere SAX). Elute using a linear gradient of ammonium phosphate (pH 3.8) from 0 to 1.0 M over 60 minutes.

• Detection: Route the eluate into an inline flow scintillation analyzer (if using 3 H-inositol metabolic labeling) or a mass spectrometer operating in negative ion mode.

Causality & Rationale:

• Acidic Quenching: Cellular phosphatases can degrade Ins(1,3,4,6)P4 back to Ins(1,3,4)P3 in milliseconds. HClO 4​ instantly drops the pH, precipitating proteins and permanently halting all enzymatic activity.

• Potassium Carbonate Neutralization: K 2​ CO 3​ is specifically chosen because it reacts with perchlorate to form potassium perchlorate (KClO 4​ ), which is highly insoluble in cold water and precipitates out, protecting the sensitive SAX-HPLC column from salt overload.

• SAX-HPLC Necessity: Mass spectrometry alone cannot easily distinguish between Ins(1,3,4,5)P4 and Ins(1,3,4,6)P4 because they are exact structural isomers with identical mass-to-charge ( m/z ) ratios. SAX-HPLC resolves these isomers based on the spatial orientation of their negative charges before they reach the detector.

• Self-Validation System: Spike the initial lysis buffer with a known quantity of synthetically heavy-isotope labeled Ins(1,3,4,6)P4. Comparing the final detected peak area of the heavy standard against the known input allows for the exact calculation of extraction recovery rates, ensuring quantitative trustworthiness.

Fig 2: Experimental workflow for the extraction and SAX-HPLC quantification of Ins(1,3,4,6)P4.

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Protocols & Analytical Methods

Dissolution and Application of Myo-Inositol 1,3,4,6-Tetrakisphosphate Ammonium Salt for In Vitro Assays

Introduction: The Significance of Myo-Inositol 1,3,4,6-Tetrakisphosphate in Cellular Signaling

Myo-inositol phosphates are a class of critical second messengers that regulate a vast array of cellular processes. Among these, myo-inositol 1,3,4,6-tetrakisphosphate (Ins(1,3,4,6)P4) is a key intermediate in the complex inositol phosphate signaling network.[1][2][3] It is synthesized from inositol 1,3,4-trisphosphate and serves as a precursor for the synthesis of higher-order inositol polyphosphates, including inositol 1,3,4,5,6-pentakisphosphate (InsP5).[1][2] The precise spatiotemporal regulation of Ins(1,3,4,6)P4 levels is crucial for processes such as calcium signaling, gene regulation, and the modulation of various enzymatic activities.[4] Given its central role, the use of purified Ins(1,3,4,6)P4 in in vitro assays is indispensable for dissecting its molecular interactions and downstream effects.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper dissolution, handling, and application of myo-inositol 1,3,4,6-tetrakisphosphate ammonium salt in various in vitro experimental settings. Adherence to these protocols will ensure the integrity of the compound and the reproducibility of experimental results.

Material Properties and Characteristics

Myo-inositol 1,3,4,6-tetrakisphosphate is typically supplied as a lyophilized ammonium salt. Understanding its chemical and physical properties is foundational to its effective use in experimental work.

Property	Value	Source
Chemical Formula	C₆H₁₂O₁₈P₄ • xNH₄⁺	Varies by supplier
Appearance	White to off-white lyophilized powder	Supplier Data
Solubility	Soluble in water and aqueous buffers such as PBS (pH 7.2) at concentrations up to 50 mg/mL.	Supplier Data
Storage (Solid)	Store desiccated at -20°C for long-term stability.	Supplier Data

Reagent Preparation: A Step-by-Step Protocol for Solubilization

The following protocol details the recommended procedure for dissolving myo-inositol 1,3,4,6-tetrakisphosphate ammonium salt to prepare a stock solution for in vitro assays. The primary solvent of choice is high-purity, nuclease-free water or a suitable aqueous buffer.

Causality Behind Experimental Choices:

• Use of Low-Binding Tubes: Inositol phosphates can adhere to certain plastics. Using low-protein-binding polypropylene tubes minimizes loss of the compound.

• Vortexing and Sonication: Gentle vortexing is usually sufficient for solubilization. Brief sonication can be employed for compounds that are slow to dissolve, but should be used judiciously to avoid potential degradation.

• pH Verification: The ammonium counter-ions can slightly alter the pH of an unbuffered solution. For pH-sensitive assays, it is crucial to use a buffered solvent or to measure and adjust the pH of the stock solution.

• Aliquoting and Storage: Aliquoting the stock solution into single-use volumes prevents multiple freeze-thaw cycles, which can lead to degradation of the compound over time. Storage at -20°C or -80°C is recommended to maintain long-term stability.

Protocol for Preparing a 10 mM Stock Solution:

• Equilibration: Before opening, allow the vial of lyophilized myo-inositol 1,3,4,6-tetrakisphosphate ammonium salt to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture onto the hygroscopic powder.

• Weighing: In a clean, dedicated weighing vessel, carefully weigh the desired amount of the lyophilized powder. Perform this step in a controlled environment to minimize contamination.

• Solvent Addition: Transfer the weighed powder to a sterile, low-protein-binding polypropylene microcentrifuge tube. Add the appropriate volume of high-purity, nuclease-free water or your desired aqueous buffer (e.g., 20 mM HEPES, pH 7.4) to achieve the target concentration.

• Dissolution: Gently vortex the tube for 30-60 seconds to facilitate dissolution. If the powder does not dissolve completely, a brief sonication (1-2 minutes) in a water bath sonicator can be applied. Visually inspect the solution to ensure it is clear and free of particulates.

• pH Check (Optional but Recommended): For unbuffered stock solutions, it is advisable to check the pH using a calibrated micro-pH probe. If necessary, adjust the pH to the desired range using dilute HCl or NaOH.

• Aliquoting: Dispense the stock solution into single-use aliquots in sterile, low-protein-binding polypropylene tubes. The volume of the aliquots should be based on the typical experimental needs to avoid waste.

• Storage: Store the aliquots at -20°C for short to medium-term storage (weeks to months) or at -80°C for long-term storage (months to years). Avoid repeated freeze-thaw cycles.

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Application Note & Protocol: Quantitative Analysis of Myo-Inositol 1,3,4,6-Tetrakisphosphate (InsP4) by HPLC-MS

Authored by: A Senior Application Scientist

Introduction: The Significance of Myo-Inositol 1,3,4,6-Tetrakisphosphate in Cellular Signaling

Myo-inositol and its phosphorylated derivatives, collectively known as inositol phosphates (InsPs), are fundamental to eukaryotic cell signaling, acting as crucial second messengers.[1][2] Among the various isomers, myo-inositol 1,3,4,6-tetrakisphosphate (Ins(1,3,4,6)P4) plays a vital role in intracellular calcium mobilization, often in concert with the more commonly known Ins(1,4,5)P3.[3] The intricate metabolic pathways and low cellular abundance of Ins(1,3,4,6)P4 necessitate highly sensitive and selective analytical methods for its accurate quantification. This application note provides a detailed protocol for the robust quantification of Ins(1,3,4,6)P4 in biological matrices using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS), a powerful technique for analyzing endogenous metabolites.[4]

Principle of the Method

This method employs an anion-exchange chromatography-based separation of inositol phosphates, followed by detection using tandem mass spectrometry (MS/MS).[5][6] The inherent high polarity and anionic nature of inositol phosphates at physiological pH make anion-exchange chromatography an ideal separation technique.[7] The subsequent detection by MS/MS in negative ion mode provides exceptional selectivity and sensitivity, allowing for precise quantification even in complex biological samples.[5][8] To ensure accuracy and account for variations in sample preparation and matrix effects, a stable isotope-labeled internal standard is highly recommended.[8][9]

Experimental Workflow Overview

The overall experimental workflow for the quantification of myo-inositol 1,3,4,6-tetrakisphosphate is depicted below.

Figure 2: Simplified schematic of the inositol phosphate metabolic pathway highlighting the position of Ins(1,3,4,6)P4.

Conclusion

The HPLC-MS method detailed in this application note provides a robust and sensitive approach for the quantification of myo-inositol 1,3,4,6-tetrakisphosphate in biological samples. The combination of anion-exchange chromatography for isomer separation and tandem mass spectrometry for specific detection ensures high-quality, reliable data. Proper sample preparation, including enrichment with titanium dioxide, and adherence to rigorous method validation principles are paramount for accurate results. This methodology will be a valuable tool for researchers investigating the nuanced roles of inositol phosphates in cellular signaling and disease.

References

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• Wang, H., et al. (2018). Quantitation of Inositol Phosphates by HPLC-ESI-MS. In: Plant Hormones. Methods in Molecular Biology, vol 1731. Humana Press, New York, NY. [Link]

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Application Notes and Protocols for Myo-Inositol 1,3,4,6-Tetrakisphosphate Ammonium Salt in Cell Culture

Introduction: Navigating the Inositol Phosphate Signaling Network

The family of myo-inositol phosphates represents a sophisticated cellular language, a complex network of signaling molecules that govern a vast array of physiological processes.[1][2] From the canonical release of intracellular calcium by inositol 1,4,5-trisphosphate (Ins(1,4,5)P3) to the regulation of gene expression and energy homeostasis by higher phosphorylated species, these molecules act as critical coordinators of the cellular response to external and internal cues.[1][3]

Myo-inositol 1,3,4,6-tetrakisphosphate (Ins(1,3,4,6)P4) occupies a key intermediate position within this intricate metabolic web. It is synthesized from inositol 1,3,4-trisphosphate (Ins(1,3,4)P3) and serves as a direct precursor for the synthesis of inositol pentakisphosphates (InsP5), which can be further phosphorylated to generate inositol hexakisphosphate (InsP6), also known as phytic acid.[4][5] While not as extensively characterized as a direct signaling molecule like Ins(1,4,5)P3, its role as a metabolic hub makes it an essential tool for researchers investigating the synthesis and function of higher inositol polyphosphates and their impact on cellular physiology and disease.[6]

A primary experimental challenge, however, lies in the inherent membrane impermeability of these highly charged anionic molecules.[7][8] This guide provides a comprehensive overview and detailed protocols for the preparation and, critically, the intracellular delivery of myo-inositol 1,3,4,6-tetrakisphosphate ammonium salt for robust and reproducible cell culture-based assays.

Physicochemical Properties and Handling

Understanding the fundamental properties of the reagent is paramount for accurate and successful experimentation. The ammonium salt form enhances solubility and stability.

Property	Specification
Formal Name	D-myo-inositol-1,3,4,6-tetrakis(dihydrogen phosphate), tetraammonium salt[4]
Synonyms	Ins(1,3,4,6)P4, 1,3,4,6-IP4[4][9]
CAS Number	142507-74-2[4][9][10]
Molecular Formula	C₆H₁₂O₁₈P₄ • 4NH₄[4][9]
Molecular Weight	568.2 g/mol [4][9]
Formulation	Lyophilized powder[4][9]
Purity	≥95%[4][9]
Solubility	Soluble in water (≥50 mg/mL) and PBS (pH 7.2) (≥50 mg/mL)[4]

The Role of Ins(1,3,4,6)P4 in the Inositol Phosphate Pathway

Ins(1,3,4,6)P4 is a crucial node in the pathway leading to the synthesis of highly phosphorylated inositols. Its formation and subsequent metabolism are tightly regulated by specific kinases. This pathway is distinct from the more commonly known Ins(1,4,5)P3-mediated calcium signaling cascade but is deeply interconnected with overall cellular metabolic sensing.[1][11]

Caption: Metabolic pathway showing the synthesis of Ins(1,3,4,6)P4.

Application Notes: Experimental Design and Strategy

The Central Challenge: Intracellular Delivery

The polyanionic nature of inositol phosphates at physiological pH prevents their passive diffusion across the lipid bilayer of the cell membrane.[7][8] Therefore, direct addition of Ins(1,3,4,6)P4 to cell culture media is ineffective. Successful investigation requires a dedicated delivery strategy.

Recommended Delivery Method: Polyamine Carrier Complexation

A highly effective and accessible method for delivering inositol phosphates into a wide range of living cells is through the formation of non-covalent complexes with polyamine carriers.[7][8][12] Cationic carriers, such as poly-L-ornithine, histones, or specially designed dendrimers, associate with the anionic phosphate groups, neutralizing the charge and facilitating transit across the plasma membrane, likely through a non-endocytic mechanism.[7][12]

Key Experimental Considerations

• Determining Working Concentration: The optimal concentration of Ins(1,3,4,6)P4 will be cell-type and assay-dependent. A titration experiment is strongly recommended. Based on studies with related inositol phosphates, a starting range of 1 µM to 50 µM in the final culture medium is advisable.[12]

• Carrier-to-Molecule Ratio: The ratio of the polyamine carrier to the inositol phosphate is critical for efficient complex formation and delivery. This often requires empirical optimization, but a molar excess of the carrier's positive charges to the inositol phosphate's negative charges is a common starting point.

• Controls for Self-Validation: A robust experimental design is self-validating and must include rigorous controls:

  • Vehicle Control: Treat cells with the polyamine carrier alone (in the same concentration and volume as the complex) to account for any effects of the carrier itself.

  • Untreated Control: Cells maintained in standard culture medium.

  • (Optional) Inactive Isomer Control: If available, use an inositol phosphate isomer known to be inactive in the pathway of interest to control for non-specific effects of introducing a highly phosphorylated small molecule.

• Assessing Delivery and Downstream Effects: The biological question will dictate the readout.

  • Metabolic Fate: To confirm uptake and processing, cells can be pre-labeled with ³H-myo-inositol. After delivery of unlabeled Ins(1,3,4,6)P4, changes in the cellular profile of ³H-labeled inositol phosphates can be analyzed by HPLC.[13] An increase in downstream metabolites like ³H-InsP5 would validate both delivery and enzymatic activity.

  • Functional Readouts: Assess cellular processes known to be regulated by higher inositol phosphates (InsP5, InsP6), such as kinase activity (e.g., mTOR, Akt), ion channel conductance, or gene expression.[14][15]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a concentrated stock solution from the lyophilized powder.

• Calculate Required Mass: Determine the mass of Ins(1,3,4,6)P4 ammonium salt (MW = 568.2 g/mol ) needed.

  • Formula: Mass (mg) = 10 mM * 0.5682 g/mol * Volume (L) * 1000 mg/g

  • Example: For 1 mL (0.001 L) of a 10 mM stock, you need 5.68 mg.

• Reconstitution: Briefly centrifuge the vial to ensure all lyophilized powder is at the bottom. Aseptically add the desired volume of sterile, nuclease-free water or sterile 1X PBS (pH 7.2).

• Solubilization: Vortex gently until the powder is completely dissolved. The solution should be clear and colorless.

• Aliquoting and Storage: Dispense into small, single-use aliquots to minimize freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

Protocol 2: Intracellular Delivery using a Histone Carrier

This protocol provides a general framework for delivering Ins(1,3,4,6)P4 into adherent cells in culture. Optimization of concentrations and incubation times is recommended for each specific cell line and experimental setup.

Caption: Experimental workflow for intracellular delivery of Ins(1,3,4,6)P4.

Materials:

• 10 mM stock solution of Ins(1,3,4,6)P4 (from Protocol 1)

• Histone (e.g., Histone from calf thymus) stock solution (e.g., 1 mg/mL in sterile water)

• Serum-free cell culture medium (e.g., Opti-MEM)

• Complete cell culture medium

• Cells of interest plated in appropriate culture vessels

Procedure:

• Cell Preparation: Seed cells such that they reach a confluency of 70-80% on the day of the experiment.

• Preparation of Reagents (perform immediately before use):

  • For each well/dish to be treated, prepare two separate microcentrifuge tubes.

  • Tube A (Inositol Phosphate): Dilute the 10 mM Ins(1,3,4,6)P4 stock solution to an intermediate concentration (e.g., 200 µM) in serum-free medium.

  • Tube B (Carrier): Dilute the histone stock solution in serum-free medium. The optimal concentration must be determined, but a starting point could be a 2-5 fold molar excess of positive charges from the histone relative to the negative charges of the inositol phosphate.

• Complex Formation:

  • Add the contents of Tube A to Tube B (add the inositol phosphate to the carrier).

  • Mix gently by pipetting.

  • Incubate at room temperature for 15-20 minutes to allow for complex formation.

• Cell Treatment:

  • Gently wash the cells once with sterile PBS or serum-free medium.

  • Aspirate the wash solution and add the pre-formed Ins(1,3,4,6)P4-histone complex solution to the cells.

  • Ensure the final volume is sufficient to cover the cell monolayer.

• Incubation: Incubate the cells with the complex for a predetermined time (e.g., 30 minutes to 4 hours) at 37°C in a CO₂ incubator. This incubation time should be optimized.

• Downstream Analysis: Following incubation, wash the cells with PBS to remove any remaining extracellular complex. The cells are now ready for harvesting and subsequent analysis (e.g., lysis for HPLC analysis of inositol phosphates, protein extraction for Western blotting, or functional assays).

References

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• Riemer, E., et al. (2020). Inositol Pyrophosphate Pathways and Mechanisms: What Can We Learn from Plants?. International Journal of Molecular Sciences, 21(12), 4344. [Link]

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• Ozaki S, DeBose-Boyd RA, Prestwich GD. (2000). Intracellular delivery of phosphoinositides and inositol phosphates using polyamine carriers. PubMed, 11018461. [Link]

• Wu, M., et al. (2016). Cellular delivery and photochemical release of a caged inositol-pyrophosphate induces PH-domain translocation in cellulo. Nature Communications, 7, 10622. [Link]

• Yang, X., et al. (1999). Inositol 1,3,4-trisphosphate acts in vivo as a specific regulator of cellular signaling by inositol 3,4,5,6-tetrakisphosphate. The Journal of biological chemistry, 274(27), 18973–18980. [Link]

• JoVE. (2023). Phosphoinositides and PIPs. Journal of Visualized Experiments. [Link]

• Eckmann, L., et al. (1999). D-myo-Inositol 1,4,5,6-tetrakisphosphate produced in human intestinal epithelial cells in response to Salmonella invasion inhibits phosphoinositide 3-kinase signaling pathways. Proceedings of the National Academy of Sciences, 96(9), 5099–5104. [Link]

• Yang, X., et al. (1999). Inositol 1,3,4-Trisphosphate Acts in Vivo as a Specific Regulator of Cellular Signaling by Inositol 3,4,5,6-Tetrakisphosphate. Journal of Biological Chemistry, 274(27), 18973-18980. [Link]

• Fiume, R., et al. (2020). Signalling Properties of Inositol Polyphosphates. Molecules, 25(22), 5281. [Link]

• Chung, J., et al. (2017). Inositol phosphates dynamically enhance stability, solubility, and catalytic activity of mTOR. Journal of Biological Chemistry, 292(38), 15813–15821. [Link]

• Stephens, L. R., et al. (1988). Synthesis of myo-inositol 1,3,4,5,6-pentakisphosphate from inositol phosphates generated by receptor activation. Biochemical Journal, 253(3), 721–733. [Link]

• Megazyme. (n.d.). myo-INOSITOL - ASSAY PROCEDURE. [Link]

• Shears, S. B., et al. (1989). The pathway of myo-inositol 1,3,4-trisphosphate phosphorylation in liver. Identification of myo-inositol 1,3,4,6-tetrakisphosphate, myo-inositol 1,3,4,5-tetrakisphosphate, and myo-inositol 1,3,4,5,6-pentakisphosphate. Journal of Biological Chemistry, 264(33), 19879-19886. [Link]

• Stephens LR, Hawkins PT, Barker CJ, Downes CP. (1988). Synthesis of myo-inositol 1,3,4,5,6-pentakisphosphate from inositol phosphates generated by receptor activation. PubMed, 3136066. [Link]

• Augé, C., et al. (2004). Synthesis of d- and l-myo-inositol 1,2,4,6-tetrakisphosphate, regioisomers of myo-inositol 1,3,4,5 tetrakisphosphate: activity against Ins(1,4,5)P3 binding proteins. Organic & Biomolecular Chemistry, 2(7), 1043-1053. [Link]

• Bohn, L., et al. (2018). Inositol phosphates: health implications, methods of analysis, and occurrence in plant foods. Journal of the Science of Food and Agriculture, 98(4), 1255-1266. [Link]

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using myo-inositol 1,3,4,6-tetrakis-phosphate in kinase activity assays

Application Note: Kinetic Profiling and Activity Assays of Inositol Kinases Using myo-Inositol 1,3,4,6-tetrakisphosphate

myo-Inositol 1,3,4,6-tetrakisphosphate (Ins(1,3,4,6)P4) is a pivotal branch-point metabolite in the soluble inositol phosphate (InsP) signaling cascade[1]. Synthesized primarily via the phosphorylation of Ins(1,3,4)P3 by , Ins(1,3,4,6)P4 serves as the direct precursor for inositol-1,3,4,5,6-pentakisphosphate (IP5)[2]. This conversion is catalyzed by either ITPK1 (acting as a 5-kinase) or Inositol Polyphosphate Multikinase (IPMK)[1]. The flux through this metabolic node ultimately dictates the cellular pool of inositol hexakisphosphate (IP6) and the highly energetic inositol pyrophosphates (PP-InsPs), which are critical for[3].

Fig 1: Inositol polyphosphate metabolic pathway highlighting Ins(1,3,4,6)P4 as a central substrate.

Mechanistic Principles of the Assay Design

Historically, InsP kinase activity was measured using highly radioactive γ-[³²P]-ATP and complex anion-exchange chromatography[4]. To modernize this workflow for high-throughput screening (HTS) and detailed kinetic profiling, we leverage two orthogonal, self-validating systems:

• Luminescence-Coupled ADP Detection : A forward-reaction assay that measures the stoichiometric production of ADP as the kinase transfers the γ-phosphate from ATP to the 5-hydroxyl of Ins(1,3,4,6)P4[5].

• Capillary Electrophoresis-Mass Spectrometry (CE-ESI-MS) : A label-free, direct-detection method to distinguish specific InsP regioisomers, which is essential because[6].

Experimental Workflows & Causality

Protocol A: High-Throughput Luminescence-Coupled Kinase Assay

Causality & Trustworthiness : This assay relies on the depletion of unreacted ATP followed by the conversion of reaction-generated ADP into ATP, which drives a luciferase reaction[5]. By omitting Ins(1,3,4,6)P4 in control wells, we establish a self-validating baseline that accounts for any intrinsic ATPase activity of the recombinant kinase, ensuring that the luminescence signal is strictly dependent on Ins(1,3,4,6)P4 phosphorylation.

Fig 2: Luminescence-coupled kinase assay workflow for quantifying Ins(1,3,4,6)P4 phosphorylation.

Step-by-Step Methodology :

• Buffer Preparation : Prepare Kinase Reaction Buffer containing 10 mM HEPES (pH 7.5), 6 mM MgCl₂, and 1 mM DTT[7].

  • Causality: HEPES maintains physiological pH without chelating divalent cations (unlike phosphate buffers). Mg²⁺ is strictly required to coordinate the ATP polyphosphate tail within the kinase's ATP-grasp domain, enabling nucleophilic attack by the substrate's hydroxyl group[8].

• Reagent Assembly : In a 384-well solid white microplate, add 5 µL of recombinant ITPK1 or IPMK (optimized to 10–50 nM final concentration)[5].

• Reaction Initiation : Add 5 µL of a substrate mix containing 40 µM Ins(1,3,4,6)P4 and 40 µM ultrapure ATP[4].

  • Validation: Always run a minus-substrate control (ATP only) and a minus-enzyme control to validate signal specificity.

• Incubation : Seal the plate and incubate at 25°C for 60 minutes.

• ATP Depletion : Add 10 µL of ADP-Glo™ Reagent (or equivalent ATP-depletion reagent). Incubate for 40 minutes at room temperature to completely degrade unreacted ATP[5].

• Signal Generation : Add 20 µL of Kinase Detection Reagent (converts ADP to ATP and introduces luciferase/luciferin). Incubate for 30 minutes.

• Data Acquisition : Read luminescence on a multi-mode microplate reader (integration time: 0.5–1.0 second).

Protocol B: Label-Free CE-ESI-MS Validation

Causality & Trustworthiness : Luminescence assays are susceptible to false positives from ATP-competitive inhibitors or non-specific ATPases. CE-ESI-MS provides absolute structural confirmation by separating the highly negatively charged Ins(1,3,4,6)P4 from its product IP5 based on charge-to-mass ratio and hydrodynamic radius[6].

Step-by-Step Methodology :

• Reaction Quenching : Terminate the 50 µL kinase reaction by adding an equal volume of 60 mM (NH₄)₂HPO₄ (pH 3.5) or by heating at 95°C for 5 minutes[7],[9].

  • Causality: Acidic quenching or heat denaturation immediately halts kinase activity and stabilizes the fragile phosphate ester bonds.

• Sample Matrix Preparation : Dilute the quenched sample in Background Electrolyte (BGE) consisting of 35 mM ammonium acetate adjusted to pH 9.7 with NH₄OH[6].

  • Causality: The highly basic pH ensures complete deprotonation of the inositol phosphates, maximizing their electrophoretic mobility.

• Capillary Electrophoresis : Inject the sample hydrodynamically (e.g., 50 mbar for 10 s) into a bare fused silica capillary (100 cm length). Apply a separation voltage of 30 kV[6].

• Mass Spectrometry Detection : Interface the CE with a Time-of-Flight (TOF) MS operating in negative electrospray ionization (ESI) mode. Monitor the exact mass transitions for Ins(1,3,4,6)P4 (m/z ~498.9) and IP5 (m/z ~578.9)[6].

Quantitative Data Presentation

Understanding the kinetic parameters of Ins(1,3,4,6)P4 and related substrates is critical for assay optimization. The table below summarizes the representative Michaelis-Menten kinetics for ITPK family members.

Enzyme Source	Substrate	Product	Km (µM)	Vmax (nmol/min/mg)	Reference
Human ITPK1	Ins(1,3,4)P3	Ins(1,3,4,6)P4	0.23 ± 0.05	N/A	[2]
Human ITPK1	Ins(3,4,5,6)P4	IP5	0.22 ± 0.04	N/A	[2]
Maize ZmIPK1	IP5	IP6	119	625	[4]
Arabidopsis AtITPK1	Ins(3,4,5,6)P4	IP5	~1.22 (ATP)	8640	[10]

Note: Ins(1,3,4,6)P4 acts as a transient intermediate; its steady-state kinetics depend heavily on the specific kinase isoform and the presence of allosteric regulators like ATP concentration[10].

References

• Biochemical and biophysical characterization of inositol-tetrakisphosphate 1-kinase inhibitors. Journal of Biological Chemistry (2023).[Link]

• Role of Inositols and Inositol Phosphates in Energy Metabolism. Molecules (2021).[Link]

• ITPK1 mediates the lipid-independent synthesis of inositol phosphates controlled by metabolism. Proceedings of the National Academy of Sciences (PNAS) (2019).[Link]

• Analysis of inositol phosphate metabolism by capillary electrophoresis electrospray ionization mass spectrometry. Nature Communications (2023).[Link]

• An ATP-responsive metabolic cassette comprised of inositol tris/tetrakisphosphate kinase 1 (ITPK1) and inositol pentakisphosphate 2-kinase (IPK1) buffers diphosphosphoinositol phosphate levels. Biochemical Journal (2020).[Link]

• Crystal Structure and Enzymology of Solanum tuberosum Inositol Tris/Tetrakisphosphate Kinase 1 (StITPK1). Biochemistry (2023).[Link]

• Inositol 1,3,4,5,6-Pentakisphosphate 2-Kinase from Maize: Molecular and Biochemical Characterization. Plant Physiology (2007).[Link]

• Diversification in the inositol tris/tetrakisphosphate kinase (ITPK) family: crystal structure and enzymology of the outlier AtITPK4. Biochemical Journal (2023).[Link]

• Semi-enzymatic synthesis and application of 13C-isotopically labelled inositol-(1,4,5)-trisphosphate. Chemical Communications (2025).[Link]

Sources

• 1. Role of Inositols and Inositol Phosphates in Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biochemical and biophysical characterization of inositol-tetrakisphosphate 1-kinase inhibitors[image] - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Semi-enzymatic synthesis and application of 13 C-isotopically labelled inositol-(1,4,5)-trisphosphate - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D5CB00139K [pubs.rsc.org]
• 10. Diversification in the inositol tris/tetrakisphosphate kinase (ITPK) family: crystal structure and enzymology of the outlier AtITPK4 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stabilizing myo-Inositol 1,3,4,6-Tetrakisphosphate (Ins(1,3,4,6)P4)

Welcome to the Application Scientist Knowledge Base. As researchers and drug development professionals, you know that inositol polyphosphates are notoriously difficult to handle. Ins(1,3,4,6)P4 is a highly charged, sterically hindered molecule. Its stability is dictated by a delicate balance of pH, temperature, and the strict absence of catalytic divalent cations or rogue phosphatases. A failure to control these variables will lead to silent degradation, compromising your assays and yielding irreproducible data.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure your Ins(1,3,4,6)P4 remains intact from storage to experimental application.

Core Degradation Pathways

Mechanisms of Ins(1,3,4,6)P4 degradation via enzymatic and chemical pathways.

Troubleshooting Guide & FAQs

Q1: Why does my Ins(1,3,4,6)P4 degrade even when stored at -20°C? A: Storing aqueous inositol phosphates at -20°C is insufficient for long-term stability. Aqueous solutions at -20°C can undergo localized pH shifts during the freezing process (the freeze-concentration effect), which accelerates chemical hydrolysis. Furthermore, repeated freeze-thaw cycles introduce thermal energy that promotes the nucleophilic attack of water on the phosphoester bonds.

• The Causality: Water is a nucleophile. Even in a partially frozen state, microscopic liquid pockets can harbor highly concentrated protons or hydroxide ions that cleave phosphate groups.

• The Solution: Store at -80°C, where molecular mobility is drastically reduced. For archiving, lyophilize the compound and store it as a dry powder in a desiccator.

Q2: How do I prevent phosphate migration (isomerization) during long-term storage? A: Phosphate "jumping" (migration) is a well-documented chemical phenomenon in inositol phosphates. When subjected to low pH and high temperatures, phosphate groups can migrate to adjacent free hydroxyl groups on the inositol ring[1]. For Ins(1,3,4,6)P4, the free hydroxyls at positions 2 and 5 are prime targets for intramolecular nucleophilic attack by adjacent protonated phosphates.

• The Causality: Acidic conditions protonate the phosphate oxygen, making the phosphorus atom more electrophilic and highly susceptible to attack by a neighboring hydroxyl group[1].

• The Solution: Maintain the storage buffer at a strictly neutral pH (7.0–7.4). Never store the compound in unbuffered water, which rapidly becomes acidic due to dissolved atmospheric CO2.

Q3: What is the optimal buffer composition for handling and storing this compound? A: The ideal buffer must control pH and sequester divalent cations. Inositol phosphates strongly chelate metals like Mg²⁺, Ca²⁺, and Fe³⁺[2].

• The Causality: These metals act as Lewis acids. By coordinating with the phosphate oxygens, they withdraw electron density from the phosphorus atom, lowering the activation energy required for hydrolytic cleavage. They also form highly insoluble salt complexes that precipitate your compound out of solution[2].

• The Solution: Use a biological buffer like HEPES (50 mM, pH 7.2) supplemented with 1–5 mM EDTA to chelate trace metals.

Q4: I suspect enzymatic degradation from my biological matrices. How do I stop it? A: Biological samples are rife with aggressive phosphatases. Multiple inositol polyphosphate phosphatase 1 (MINPP1) and various phytases are notorious for rapidly dephosphorylating higher inositol phosphates down to InsP3, InsP2, and InsP1[3].

• The Causality: MINPP1 acts as a histidine acid phosphatase that aggressively hydrolyzes the phosphate groups of InsP6, InsP5, and InsP4 in the endoplasmic reticulum and cytosol the moment cellular compartmentalization is broken during extraction[3].

• The Solution: You must quench enzymatic activity instantly. This is achieved through rapid denaturation using extreme pH (e.g., 1M Perchloric Acid) or thermal inactivation (boiling), followed immediately by purification.

Quantitative Data: Storage Parameters

Parameter	Optimal Condition	Sub-Optimal / Risk Condition	Consequence of Failure
Temperature	-80°C or Lyophilized	-20°C or 4°C	Spontaneous hydrolysis; freeze-concentration pH shifts.
pH Range	7.0 – 7.4	< 6.0 or > 8.0	Isomerization (phosphate migration) or base-catalyzed hydrolysis.
Buffer Additives	1–5 mM EDTA	Unbuffered H₂O, divalent cations	Metal-catalyzed hydrolysis; formation of insoluble salt complexes.
Vessel Material	Siliconized / Low-bind PP	Standard Glass / Untreated Plastics	Non-specific adsorption of highly charged polyphosphates to walls.

Experimental Protocols

Protocol 1: Preparation and Aliquoting of Ins(1,3,4,6)P4 for Long-Term Storage

• Self-Validating Step: Always verify the final pH of your buffer before adding the expensive Ins(1,3,4,6)P4 standard. Run a blank LC-MS injection of your buffer to ensure no residual divalent cation contamination.

• Formulate Buffer: Prepare 50 mM HEPES and 1 mM EDTA in LC-MS grade water. Adjust to exactly pH 7.2 using KOH.

• Reconstitution: Dissolve the lyophilized Ins(1,3,4,6)P4 powder to a stock concentration of 1 mM. Vortex gently until the solution is completely clear.

• Aliquoting: Divide into 10 µL aliquots using siliconized or low-bind polypropylene tubes. (Causality: Highly charged polyanions adsorb nonspecifically to the silanol groups of standard glass and untreated plastics, drastically reducing your effective concentration).

• Cryopreservation: Flash-freeze the aliquots in liquid nitrogen to prevent slow-freezing pH shifts.

• Storage: Transfer immediately to a -80°C freezer.

Protocol 2: Extraction of Ins(1,3,4,6)P4 from Biological Samples

• Self-Validating Step: Spike a known amount of an unnatural heavy isotope (e.g., ¹⁸O-labeled InsP4) into your sample prior to extraction. This allows you to calculate absolute recovery efficiency and monitor any degradation that occurs during the workflow[4].

• Quenching: To a cell pellet (e.g., 10⁷ cells), immediately add 500 µL of ice-cold 1M Perchloric Acid (PCA). (Causality: PCA instantly drops the pH below the operational range of MINPP1 and precipitates all proteins, halting enzymatic degradation).

• Clarification: Incubate on ice for 10 minutes, then centrifuge at 15,000 × g for 5 minutes at 4°C. Transfer the supernatant to a new low-bind tube.

• Neutralization: Carefully neutralize the supernatant by adding a pre-titrated volume of 1M K₂CO₃ / 5mM EDTA until the pH reaches 7.0. Centrifuge again to remove the precipitated KClO₄ salts.

• Enrichment: Pass the neutralized extract through Titanium Dioxide (TiO₂) beads. (Causality: TiO₂ specifically binds the highly charged phosphate groups of inositol phosphates, allowing you to wash away nucleotides and cellular debris before eluting the intact Ins(1,3,4,6)P4)[5].

Self-validating workflow for the extraction and long-term storage of Ins(1,3,4,6)P4.

References

• Multiple Inositol Polyphosphate Phosphatase Compartmentalization Separates Inositol Phosphate Metabolism from Inositol Lipid Signaling Source: National Institutes of Health (NIH) URL:[Link]

• Has Inositol Played Any Role in the Origin of Life? Source: MDPI URL:[Link]

• A novel method for the purification of inositol phosphates from biological samples reveals that no phytate is present in human plasma or urine Source: National Institutes of Health (NIH) URL:[Link]

• Pools of Independently Cycling Inositol Phosphates Revealed by Pulse Labeling with 18O-Water Source: ACS Publications URL:[Link]

• Inositol Phosphates in the Environment Source: ResearchGate URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Multiple Inositol Polyphosphate Phosphatase Compartmentalization Separates Inositol Phosphate Metabolism from Inositol Lipid Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A novel method for the purification of inositol phosphates from biological samples reveals that no phytate is present in human plasma or urine - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Myo-Inositol 1,4,5-Trisphosphate and Myo-Inositol 1,3,4,6-Tetrakisphosphate in Cellular Signaling

For researchers, scientists, and drug development professionals navigating the intricate world of intracellular signaling, a precise understanding of key second messengers is paramount. Among these, the inositol phosphates stand out for their diverse roles in regulating a multitude of cellular processes. This guide provides an in-depth comparison of two pivotal molecules in this family: myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P3) and myo-inositol 1,3,4,6-tetrakisphosphate (Ins(1,3,4,6)P4). While structurally similar, their functions and metabolic pathways diverge significantly, leading to distinct physiological outcomes.

Introduction: Two Key Players in the Inositol Phosphate Cascade

Myo-inositol, a six-carbon cyclitol, serves as the backbone for a vast array of signaling molecules through the differential phosphorylation of its hydroxyl groups.[1] The inositol phosphate signaling cascade is initiated by the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, by phospholipase C (PLC).[2][3] This enzymatic action generates two second messengers: diacylglycerol (DAG) and the water-soluble Ins(1,4,5)P3.[3]

Ins(1,4,5)P3 is arguably the most well-characterized inositol phosphate, renowned for its central role in mobilizing intracellular calcium.[4][5][6] In contrast, Ins(1,3,4,6)P4 is a downstream metabolite of Ins(1,4,5)P3 and is involved in the synthesis of higher inositol phosphates, though its own signaling roles are less definitively established.[2][7][8] This guide will dissect the synthesis, signaling functions, and experimental analysis of these two molecules to provide a clear understanding of their distinct contributions to cellular physiology.

Biosynthesis and Metabolism: Divergent Fates from a Common Precursor

The metabolic pathways of Ins(1,4,5)P3 and Ins(1,3,4,6)P4 are intricately linked, yet lead to functionally distinct molecules. The synthesis of both originates from the PLC-mediated cleavage of PIP2.

Synthesis of myo-Inositol 1,4,5-Trisphosphate (Ins(1,4,5)P3)

The formation of Ins(1,4,5)P3 is a rapid cellular response to a wide array of extracellular stimuli, including hormones, neurotransmitters, and growth factors, that activate G protein-coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs). This activation leads to the stimulation of PLC, which then hydrolyzes PIP2 to generate Ins(1,4,5)P3.[2]

Synthesis and Degradation of myo-Inositol 1,3,4,6-Tetrakisphosphate (Ins(1,3,4,6)P4)

The synthesis of Ins(1,3,4,6)P4 is a multi-step process that begins with the phosphorylation of Ins(1,4,5)P3.

• Phosphorylation to Ins(1,3,4,5)P4: Ins(1,4,5)P3 is phosphorylated at the 3-position by inositol 1,4,5-trisphosphate 3-kinases (IP3Ks) to form myo-inositol 1,3,4,5-tetrakisphosphate (Ins(1,3,4,5)P4).[9][10]

• Dephosphorylation to Ins(1,3,4)P3: Ins(1,3,4,5)P4 is then dephosphorylated at the 5-position by inositol polyphosphate 5-phosphatases to yield myo-inositol 1,3,4-trisphosphate (Ins(1,3,4)P3).[9]

• Phosphorylation to Ins(1,3,4,6)P4: Finally, Ins(1,3,4)P3 is phosphorylated at the 6-position by inositol 1,3,4-trisphosphate 5/6-kinases to produce Ins(1,3,4,6)P4.[11]

Ins(1,3,4,6)P4 can be further phosphorylated to higher inositol phosphates, such as myo-inositol 1,3,4,5,6-pentakisphosphate (InsP5), playing a role as an intermediate in their synthesis.[8][11]

Figure 1: Simplified metabolic pathway showing the synthesis of Ins(1,4,5)P3 and Ins(1,3,4,6)P4.

Differential Roles in Cellular Signaling

The distinct structures of Ins(1,4,5)P3 and Ins(1,3,4,6)P4 dictate their interactions with different downstream effectors, leading to divergent signaling outcomes.

Ins(1,4,5)P3: The Master Regulator of Intracellular Calcium

The primary and most well-documented function of Ins(1,4,5)P3 is to mobilize calcium (Ca²⁺) from intracellular stores, primarily the endoplasmic reticulum (ER).[2][3] It achieves this by binding to and activating the inositol 1,4,5-trisphosphate receptor (IP3R), a ligand-gated Ca²⁺ channel located on the ER membrane.[12][13]

The binding of Ins(1,4,5)P3 to its receptor induces a conformational change that opens the channel, allowing Ca²⁺ to flow from the ER lumen into the cytosol.[3] This rapid increase in cytosolic Ca²⁺ concentration triggers a wide range of cellular responses, including:

• Muscle contraction

• Neurotransmitter release

• Gene transcription

• Cell proliferation and apoptosis

• Fertilization

The intricate spatial and temporal patterns of these Ca²⁺ signals are crucial for the specific regulation of these diverse physiological processes.[12]

Ins(1,3,4,6)P4: An Intermediate and Potential Modulator

The signaling roles of Ins(1,3,4,6)P4 are less clearly defined than those of Ins(1,4,5)P3. Its primary established function is as an intermediate in the synthesis of higher inositol polyphosphates, such as InsP5 and inositol hexakisphosphate (InsP6).[2][8][11]

However, some studies suggest that Ins(1,3,4,6)P4 may have direct signaling functions. For instance, it has been shown to be a full agonist of the IP3 receptor, albeit with a much lower affinity than Ins(1,4,5)P3.[4] This suggests that under certain conditions of high concentration, it could contribute to Ca²⁺ release. Additionally, research has pointed to potential roles in regulating chloride channels and other cellular processes, though these functions are still under active investigation.

Figure 2: Overview of the primary signaling roles of Ins(1,4,5)P3 and Ins(1,3,4,6)P4.

Comparative Experimental Data

The functional differences between Ins(1,4,5)P3 and Ins(1,3,4,6)P4 are underscored by quantitative experimental data.

Parameter	myo-Inositol 1,4,5-Trisphosphate (Ins(1,4,5)P3)	myo-Inositol 1,3,4,6-Tetrakisphosphate (Ins(1,3,4,6)P4)	Reference
Primary Function	Mobilization of intracellular Ca²⁺	Intermediate in higher inositol phosphate synthesis	[2],
Primary Effector	IP3 Receptor	Inositol polyphosphate kinases	[13],[11]
Affinity for IP3R	High (nM range)	Low (µM range)	[4],
Ca²⁺ Release Efficacy	Full agonist	Full agonist (at higher concentrations)	[4]

Experimental Protocols for Studying Inositol Phosphates

The investigation of inositol phosphate signaling requires specialized techniques to accurately measure their levels and assess their functional effects.

Measurement of Inositol Phosphate Levels

A common method for quantifying inositol phosphates involves metabolic labeling with [³H]-myo-inositol, followed by extraction and separation using high-performance liquid chromatography (HPLC).

Step-by-Step Protocol for [³H]-Inositol Labeling and HPLC Analysis:

• Cell Culture and Labeling:

  • Culture cells to the desired confluency.

  • Incubate cells in inositol-free medium supplemented with [³H]-myo-inositol for 24-48 hours to allow for metabolic equilibrium.

• Stimulation and Extraction:

  • Stimulate the cells with the agonist of interest for the desired time course.

  • Terminate the stimulation by adding ice-cold perchloric acid or trichloroacetic acid to precipitate proteins and extract the soluble inositol phosphates.

  • Neutralize the acidic extract.

• HPLC Separation:

  • Inject the neutralized extract onto a strong anion exchange (SAX) HPLC column.

  • Elute the inositol phosphates using a gradient of a high-salt buffer (e.g., ammonium phosphate).

• Detection and Quantification:

  • Collect fractions and measure the radioactivity in each fraction using liquid scintillation counting.

  • Identify the peaks corresponding to different inositol phosphate isomers by comparing their retention times to known standards.

More recently, methods utilizing capillary electrophoresis coupled with mass spectrometry (CE-MS) have been developed for the sensitive and isomer-specific quantification of inositol phosphates without the need for radioactive labeling.[14]

Figure 3: Experimental workflow for the analysis of inositol phosphate levels using [³H]-inositol labeling and HPLC.

Functional Assays for Ca²⁺ Mobilization

To assess the ability of inositol phosphates to induce Ca²⁺ release, fluorescent Ca²⁺ indicators are widely used in live-cell imaging or in permeabilized cell systems.

Step-by-Step Protocol for Ca²⁺ Imaging in Permeabilized Cells:

• Cell Preparation:

  • Culture cells on glass coverslips.

  • Load the cells with a fluorescent Ca²⁺ indicator (e.g., Fura-2 AM).

• Permeabilization:

  • Briefly expose the cells to a mild detergent (e.g., saponin or digitonin) to selectively permeabilize the plasma membrane while leaving the ER intact.

• Experimental Setup:

  • Mount the coverslip on a fluorescence microscope equipped for ratiometric imaging.

  • Perfuse the cells with a buffer mimicking the intracellular environment.

• Stimulation and Data Acquisition:

  • Add a known concentration of the inositol phosphate of interest to the perfusion buffer.

  • Record the changes in fluorescence intensity over time, which correspond to changes in intracellular Ca²⁺ concentration.

• Data Analysis:

  • Calculate the ratio of fluorescence at the two excitation wavelengths (for ratiometric dyes) to determine the relative changes in Ca²⁺ levels.

Conclusion: Distinct Roles in a Complex Network

References

• Berridge, M. J. (2009). Inositol 1,4,5‐trisphosphate receptors and their protein partners as signalling hubs. The Journal of Physiology, 594(11), 2849-2869. [Link]

• Foskett, J. K., White, C., Cheung, K. H., & Mak, D. O. (2007). Inositol trisphosphate receptor Ca2+ release channels. Physiological reviews, 87(2), 593-658.

• Irvine, R. F., & Schell, M. J. (2001). The regulation and function of inositol 1,4,5-trisphosphate 3-kinases. The FASEB Journal, 15(10), 1579-1590. [Link]

• Mignery, G. A., & Sudhof, T. C. (1990). The ligand binding site and transduction mechanism in the inositol 1,4,5-trisphosphate receptor. The EMBO journal, 9(12), 3893-3898.

• Riley, A. M., et al. (2013). Stimulation of Inositol 1,4,5-Trisphosphate (IP3) Receptor Subtypes by Analogues of IP3. PLoS ONE, 8(1), e54877. [Link]

• Shears, S. B. (1989). The pathway of myo-inositol 1,3,4-trisphosphate phosphorylation in liver. Identification of myo-inositol 1,3,4,6-tetrakisphosphate, myo-inositol 1,3,4,5-tetrakisphosphate and myo-inositol 1,3,4,5,6-pentakisphosphate. Journal of Biological Chemistry, 264(33), 19879-19886. [Link]

• Stephens, L. R., Hawkins, P. T., Barker, C. J., & Downes, C. P. (1988). Synthesis of myo-inositol 1,3,4,5,6-pentakisphosphate from inositol phosphates generated by receptor activation. Biochemical Journal, 253(3), 721-733. [Link]

• Taylor, C. W., & Tovey, S. C. (2010). IP3 receptors: a new perspective on their function. Cold Spring Harbor perspectives in biology, 2(7), a004049.

• Wang, H., et al. (2019). Analysis of inositol phosphate metabolism by capillary electrophoresis electrospray ionization mass spectrometry. Nature Communications, 10(1), 1-13. [Link]

• Wilson, M. P., et al. (2015). The Inositol Phosphate System—A Coordinator of Metabolic Adaptability. International Journal of Molecular Sciences, 16(12), 28246-28260. [Link]

• Wojcikiewicz, R. J. (1995). Type I, II, and III inositol 1,4,5-trisphosphate receptors are unequally susceptible to down-regulation and are expressed in markedly different proportions in different cell types. Journal of Biological Chemistry, 270(20), 11678-11683.

Sources

• 1. Inositol - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Inositol trisphosphate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Synthesis of myo-inositol 1,3,4,5,6-pentakisphosphate from inositol phosphates generated by receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolism of inositol-1,3,4,6-tetrakisphosphate to inositol pentakisphosphate in adrenal glomerulosa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The regulation and function of inositol 1,4,5-trisphosphate 3-kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The pathway of myo-inositol 1,3,4-trisphosphate phosphorylation in liver. Identification of myo-inositol 1,3,4-trisphosphate 6-kinase, myo-inositol 1,3,4-trisphosphate 5-kinase, and myo-inositol 1,3,4,6-tetrakisphosphate 5-kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inositol 1,4,5‐trisphosphate receptors and their protein partners as signalling hubs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Regulation of Ins(1,4,5)P3 receptor isoforms by endogenous modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Analysis of inositol phosphate metabolism by capillary electrophoresis electrospray ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Inositol Phosphate Signaling in the Nucleus: A Comparative Analysis of myo-inositol 1,3,4,6-tetrakisphosphate vs. myo-inositol 1,3,4,5,6-pentakisphosphate in Gene Expression

Welcome to a detailed exploration of the nuanced roles of inositol polyphosphates (IPs) in nuclear signaling. While the inositol phosphate cascade is famously associated with calcium mobilization at the plasma membrane, a sophisticated and distinct branch of this network operates within the cell nucleus to directly regulate gene expression. This guide provides an in-depth comparison of two key players in this pathway: myo-inositol 1,3,4,6-tetrakisphosphate (Ins(1,3,4,6)P4) and myo-inositol 1,3,4,5,6-pentakisphosphate (IP5). We will dissect their synthesis, compare their mechanisms of action, and provide actionable experimental protocols for their study.

Biosynthesis and Metabolism: A Tightly Coupled Pathway

The production of Ins(1,3,4,6)P4 and IP5 is a testament to the cell's metabolic elegance, originating from two converging pathways.[1] The canonical, lipid-dependent route begins with the hydrolysis of phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate Ins(1,4,5)P3. Alternatively, a lipid-independent pathway can generate inositol phosphates directly from glucose metabolism.[1]

From the common precursor Ins(1,4,5)P3, a series of enzymatic steps leads to the molecules of interest:

• Ins(1,4,5)P3 is phosphorylated to Ins(1,3,4,5)P4.

• Ins(1,3,4,5)P4 is dephosphorylated to Ins(1,3,4)P3.

• In a critical step, Ins(1,3,4)P3 is phosphorylated by Inositol-trisphosphate 3-kinase (ITPK1) to produce Ins(1,3,4,6)P4 .[2][3] This reaction represents a key branch point toward the synthesis of higher inositol phosphates.

• Ins(1,3,4,6)P4 then serves as the direct substrate for Inositol Polyphosphate Multikinase (IPMK) , which phosphorylates it at the 5-position to yield Ins(1,3,4,5,6)P5 .[2][4]

This sequential synthesis establishes a direct precursor-product relationship, where the availability of Ins(1,3,4,6)P4 is rate-limiting for the production of IP5.[3] Significantly, key synthesizing enzymes, including IPMK and Inositol Pentakisphosphate 2-Kinase (IP5K), are found localized within the nucleus, placing them at the site of transcriptional regulation.[5][6]

Caption: Workflow for the in vitro HDAC3 activity assay.

Methodology:

• Prepare Nuclear Lysate: Culture HEK293T or a relevant cell line and prepare nuclear extracts using a commercial kit or standard douncing protocol.

• Immunoprecipitation: Incubate 1-2 mg of nuclear extract with an anti-HDAC3 antibody overnight at 4°C. Add Protein A/G magnetic beads and incubate for another 2 hours.

• Wash and Resuspend: Wash the beads 3-4 times with IP wash buffer. Resuspend the beads in HDAC assay buffer.

• Set Up Reactions: In a 96-well plate, aliquot the bead slurry. Add the fluorescently-labeled acetylated peptide substrate (e.g., from a commercial kit) to all wells.

• Add Inositol Phosphates: Add a concentration range (e.g., 1 µM, 10 µM, 50 µM) of synthetic Ins(1,3,4,6)P4 or Ins(1,3,4,5,6)P5 to respective wells. Include a vehicle (water) control.

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Develop and Read: Add the developer solution provided with the assay kit. This solution stops the HDAC reaction and generates a fluorescent signal from the deacetylated substrate. Read the plate on a fluorometer.

• Analysis: Compare the fluorescence intensity of the IP-treated samples to the vehicle control. Higher fluorescence indicates higher HDAC activity. This will quantitatively determine the relative potency of IP4 vs. IP5 as HDAC activators.

Protocol 2: Chromatin Immunoprecipitation (ChIP-qPCR)

This protocol assesses how manipulation of the IP pathway affects the recruitment of the HDAC3 repressive complex to a specific gene promoter in a cellular context.

Methodology:

• Cell Treatment: Culture cells (e.g., HeLa) and transfect with either a control siRNA or an siRNA targeting IPMK to reduce IP5 levels.

• Cross-linking: After 48-72 hours, add formaldehyde directly to the culture media to a final concentration of 1% and incubate for 10 minutes at room temperature to cross-link proteins to DNA. Quench with glycine.

• Cell Lysis and Sonication: Harvest and lyse the cells. Sonicate the chromatin to shear DNA into fragments of 200-800 bp.

• Immunoprecipitation: Pre-clear the chromatin with Protein A/G beads. Incubate a portion of the chromatin with an anti-HDAC3 antibody overnight. Use an IgG antibody as a negative control.

• Immune Complex Capture: Add Protein A/G beads to capture the antibody-protein-DNA complexes.

• Washes and Elution: Perform a series of stringent washes to remove non-specific binding. Elute the complexes from the beads.

• Reverse Cross-links: Add NaCl and incubate at 65°C overnight to reverse the formaldehyde cross-links. Treat with RNase A and Proteinase K.

• DNA Purification: Purify the DNA using a standard column-based kit.

• Quantitative PCR (qPCR): Perform qPCR using the purified DNA as a template. Use primers designed to amplify a known HDAC3 target gene promoter and a negative control region (a gene desert).

• Analysis: Calculate the enrichment of the target promoter in the HDAC3 IP sample relative to the IgG control and the input chromatin. Compare the enrichment between control and IPMK-knockdown cells. A decrease in HDAC3 binding at the promoter in knockdown cells would support the role of IPMK products (IP5) in recruiting or stabilizing the repressive complex.

Conclusion and Future Perspectives

The evidence strongly delineates distinct, yet interconnected, functions for Ins(1,3,4,6)P4 and IP5 in nuclear gene regulation. IP5 stands out as a direct and potent effector, an essential cofactor that unleashes the repressive activity of HDACs to silence gene expression. In contrast, Ins(1,3,4,6)P4 functions as the critical gatekeeper to this pathway. Its synthesis and subsequent conversion to IP5 represent a key metabolic checkpoint that controls the flow of information from cellular status to chromatin state.

For researchers in this field, the path forward involves exploring potential IP5-independent roles for Ins(1,3,4,6)P4. Does it have unique nuclear binding partners? Do localized gradients of Ins(1,3,4,6)P4 have signaling capabilities? Answering these questions will further illuminate the remarkable complexity and precision of inositol phosphate signaling in the nucleus.

References

• The Inositol Phosphate System—A Coordinator of Metabolic Adaptability. (2022). MDPI.
• Inositol polyphosphate multikinase regulates inositol 1,4,5,6-tetrakisphosphate | Request PDF. (2025). ResearchGate.
• Synthesis of myo-inositol 1,3,4,5,6-pentakisphosphate from inositol phosphates generated by receptor activation. PMC.
• Role of Inositols and Inositol Phosphates in Energy Metabolism. (2018). PMC.
• Metabolism of inositol-1,3,4,6-tetrakisphosphate to inositol pentakisphosphate in adrenal glomerulosa cells. (1988). PubMed.
• Intracellular localization of human Ins(1,3,4,5,6)P5 2-kinase. (2007). PMC.
• Expression of inositol 1,3,4-trisphosphate 5/6-kinase (ITPK1) and its role in neural tube defects. (2012). PMC.

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• 2. Metabolism of inositol-1,3,4,6-tetrakisphosphate to inositol pentakisphosphate in adrenal glomerulosa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Expression of inositol 1,3,4-trisphosphate 5/6-kinase (ITPK1) and its role in neural tube defects - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling myo-Inositol 1,3,4,6-tetrakis-phosphate ammonium salt

This guide provides essential, field-proven safety and handling protocols for myo-Inositol 1,3,4,6-tetrakis-phosphate ammonium salt (CAS 142507-74-2). As a pivotal molecule in cell signaling research, its safe handling is paramount to ensuring both the integrity of your experiments and the well-being of laboratory personnel. This document moves beyond a simple checklist, explaining the causality behind each recommendation to empower researchers with a deep, actionable understanding of laboratory safety.

Core Hazard Assessment: A Precautionary Approach

Myo-Inositol 1,3,4,6-tetrakis-phosphate ammonium salt is typically supplied as a white, lyophilized solid. While Safety Data Sheets (SDS) may not classify this compound as hazardous under OSHA standards, it is crucial to recognize two key facts: the toxicological properties have not been fully investigated, and it belongs to the broader class of organophosphates.[1] Therefore, we must adopt the Precautionary Principle , treating the compound with a higher degree of caution than its current classification might suggest.

The primary risks during handling are:

• Inhalation: Aerosolization of the fine, lyophilized powder, particularly during weighing and transfer.

• Dermal Contact: Direct skin contact with the solid or subsequent solutions.

• Eye Contact: Exposure to airborne particles or splashes from solutions.

The following diagram outlines the logical workflow for assessing risk and selecting the appropriate controls.

Caption: Risk assessment workflow for handling powdered reagents.

Essential Personal Protective Equipment (PPE) Protocols

The foundation of safety is a multi-layered defense. While engineering controls like a chemical fume hood are the first line of defense, PPE provides the critical final barrier.

Eye and Face Protection

Causality: The lyophilized powder is lightweight and can easily become airborne. Standard safety glasses do not provide a seal around the eyes and are insufficient.

Protocol:

• Minimum Requirement: Wear chemical splash goggles that meet ANSI Z87.1 standards for impact resistance.[2]

• Best Practice: When handling larger quantities or if there is a significant risk of splashing (e.g., during bulk solution preparation), use a full-face shield in addition to chemical splash goggles.

Hand Protection

Causality: Dermal contact is the most common route of chemical exposure in a laboratory setting.[2] Gloves must be selected for chemical resistance and dexterity.

Protocol:

• Glove Selection: Wear chemical-resistant, disposable nitrile gloves. Avoid latex gloves, as they do not offer adequate protection against many chemicals.[3]

• Integrity Check: Before donning, always inspect gloves for any signs of degradation, pinholes, or tears. A simple method is to trap air inside and submerge in water to check for leaks.

• Double Gloving: For initial weighing and preparation of concentrated stock solutions, wearing two pairs of nitrile gloves is recommended. This allows the outer, potentially contaminated pair to be removed safely, leaving a clean inner pair.

• Proper Technique: Always wear gloves under the cuff of your lab coat to prevent chemicals from running down your arm and into the glove.

Body Protection

Causality: Your personal clothing offers zero protection against chemical spills. A lab coat provides a removable barrier that protects you and prevents the transfer of contamination outside the lab.

Protocol:

• Wear a long-sleeved, knee-length lab coat with snap closures.

• Ensure the lab coat is fully fastened before beginning work.

• Remove the lab coat immediately upon any significant spill and before leaving the laboratory.

Respiratory Protection

Causality: While a chemical fume hood should be the primary control for preventing inhalation of the powder, respiratory protection may be required if these engineering controls are unavailable or insufficient.

Protocol:

• Standard Operations: When handling small quantities within a certified chemical fume hood, no respiratory protection is typically needed.

• Outside a Fume Hood: If weighing the compound on an open bench is unavoidable, a NIOSH-approved N95 respirator is the minimum requirement to protect against airborne particulates.[4][5] Ensure you have been properly fit-tested for the respirator model you are using.

Operational Plan: Weighing and Solubilizing the Compound

This section provides a step-by-step workflow that integrates best safety practices.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection (if outside fume hood)
Receiving & Unpacking	Safety Glasses	Nitrile Gloves	Lab Coat	Not Required
Weighing Solid	Chemical Splash Goggles	Double Nitrile Gloves	Lab Coat	N95 Respirator
Preparing Stock Solution	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	Not Required (in hood)
Handling Dilute Solutions	Safety Glasses	Nitrile Gloves	Lab Coat	Not Required

Table 1: Summary of PPE Requirements by Task.

Step-by-Step Protocol

• Preparation:

  • Designate a work area, preferably within a chemical fume hood.

  • Don all required PPE: lab coat, chemical splash goggles, and double nitrile gloves.

  • Gather all necessary equipment: spatulas, weigh boats, vortex mixer, solvent vials, etc.

• Weighing:

  • Allow the vial of the compound to equilibrate to room temperature before opening to prevent moisture condensation.

  • Carefully open the vial inside the fume hood to contain any powder.

  • Use a clean spatula to transfer the desired amount of powder to a weigh boat. Minimize any actions that could create dust.

  • Securely close the primary container.

• Solubilization:

  • Add the appropriate solvent to the vial containing the weighed powder.

  • Cap the vial securely and mix using a vortex or by gentle inversion until fully dissolved.

• Cleanup:

  • Dispose of the weigh boat, outer gloves, and any other contaminated disposable materials into a designated chemical waste container.

  • Wipe down the work surface and spatula with an appropriate cleaning agent.

• Doffing (Removing) PPE:

  • Follow a strict removal sequence to prevent self-contamination.

Caption: Safe PPE removal (doffing) sequence.

Disposal and Decontamination

All materials that have come into contact with myo-Inositol 1,3,4,6-tetrakis-phosphate ammonium salt must be treated as chemical waste.

• Solid Waste: Contaminated gloves, weigh boats, pipette tips, and paper towels should be collected in a clearly labeled, sealed waste bag or container.

• Liquid Waste: Unused or waste solutions should be collected in a designated, sealed, and properly labeled hazardous waste container.

• Disposal: All waste must be disposed of following your institution's specific hazardous waste management protocols. Do not pour solutions down the drain.[6]

By adhering to these protocols, you build a culture of safety that protects you, your colleagues, and the integrity of your scientific pursuits.

References

• Chemos GmbH & Co. KG. Safety Data Sheet: Myo-inositol. Available at: [Link]

• metasci. Safety Data Sheet myo-Inositol. Available at: [Link]

• Carl ROTH. Safety Data Sheet: meso-Inositol. Available at: [Link]

• Shears, S. B., et al. (1988). Synthesis of myo-inositol 1,3,4,5,6-pentakisphosphate from inositol phosphates generated by receptor activation. PubMed. Available at: [Link]

• Isbister, G. K., & Roberts, M. S. (2007). Emergency department personal protective equipment requirements following out‐of‐hospital chemical biological or radiological events in Australasia. PMC. Available at: [Link]

• ScienceLab.com. myo-Inositol MSDS. Available at: [Link]

• Fishel, F. (2000). Personal Protective Equipment for Working With Pesticides. MU Extension. Available at: [Link]

• Fisher Scientific. D-myo-Inositol-1,3,4,6-tetrakis(phosphate) ammonium salt, 95%, Thermo Scientific Chemicals. Available at: [Link]

• Raboy, V. (2003). myo-Inositol-1,2,3,4,5,6-hexakisphosphate. PubMed. Available at: [Link]

• Ohio State University Extension. (2018). Personal Protective Equipment for Pesticides for Trainers and Supervisors. Ohioline. Available at: [Link]

• Hanna, M., & DeVries, D. Protective Clothing and Equipment for Pesticide Applicators. Nebraska Extension Publications. Available at: [Link]

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• 4. Emergency department personal protective equipment requirements following out‐of‐hospital chemical biological or radiological events in Australasia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Personal Protective Equipment for Pesticides for Trainers and Supervisors | Ohioline [ohioline.osu.edu]
• 6. datasheets.scbt.com [datasheets.scbt.com]